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In the intricate landscape of chemical synthesis, precise communication is paramount. The
nomenclature of reagents can often present a hurdle, with a single compound known by
multiple names across literature, patents, and commercial catalogs. This technical guide
provides an in-depth overview of the synonyms and identifiers for tert-
Butylmethoxyphenylsilyl Bromide, a versatile organosilicon compound, to aid researchers,
scientists, and drug development professionals in its unambiguous identification.

Chemical Identity and Nomenclature

tert-Butylmethoxyphenylsilyl Bromide, a valuable reagent in organic chemistry, is primarily
utilized for the introduction of the tert-butyl(methoxy)phenylsilyl protecting group.[1] This silyl
ether protecting group offers a unique stability profile, rendering it a valuable tool in multi-step
synthetic pathways. To facilitate its accurate identification, a comprehensive list of its synonyms
and key identifiers has been compiled.
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Nomenclature Type

Name/ldentifier

Source

Common Name

tert-Butylmethoxyphenylsilyl
Bromide

TCI AMERICA, Chem-Impex[1]

Bromo-tert-

Synonym ) TCI AMERICA, Chem-Impex[1]
butylmethoxyphenylsilane
tert-
Synonym Butylmethoxyphenylbromosilan ~ TCI AMERICA, Chem-Impex[1]
e
bromo-tert-butyl-methoxy-
IUPAC Name ] PubChem|[2]
phenylsilane
) TCI AMERICA, Chem-Impex,
CAS Registry Number 94124-39-7 ) )
Sigma-Aldrich[1]
) TCI AMERICA, Chem-Impex,
Molecular Formula C11H17BrOSi
PubChem[1][2]
MDL Number MFCD00043308 Chem-Impex[1]

Structural and Nomenclature Relationship

The various synonyms for tert-Butylmethoxyphenylsilyl Bromide all describe the same

molecular entity. The following diagram illustrates the core chemical structure and the

relationship between its different names.
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Synonyms & Identifiers

Bromo-tert-butylmethoxyphenylsilane

tert-Butylmethoxyphenylbromosilane

is a synonym of

Core Chemical Structure

is a synonym of

tert-Butylmethoxyphenylsilyl Bromide
(C11H17BrosSi) is the IUPAC name for

bromo-tert-butyl-methoxy-phenylsilane
(IUPAC)

CAS: 94124-39-7
J

.

is identified by

Click to download full resolution via product page

Nomenclature relationship for tert-Butylmethoxyphenyisilyl Bromide.

Experimental Protocols

The primary application of tert-Butylmethoxyphenylsilyl Bromide is in the protection of
alcohols. A general experimental protocol for the silylation of a primary alcohol is provided
below.

Materials:

Alcohol substrate

tert-Butylmethoxyphenylsilyl Bromide (1.1 eq)

Anhydrous dichloromethane (DCM)

Imidazole (2.5 eq)

Anhydrous conditions (e.g., argon or nitrogen atmosphere)

Procedure:
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o Dissolve the alcohol substrate and imidazole in anhydrous DCM under an inert atmosphere.
e Cool the solution to 0 °C in an ice bath.
e Slowly add tert-Butylmethoxyphenylsilyl Bromide to the reaction mixture.

» Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by thin-
layer chromatography (TLC).

o Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.
o Separate the organic layer, and extract the aqueous layer with DCM.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate in vacuo.

 Purify the resulting silyl ether by flash column chromatography.

The following workflow diagram illustrates the key steps in a typical protection reaction using
tert-Butylmethoxyphenylsilyl Bromide.
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Reaction Setup
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Workflow for the protection of an alcohol.
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This guide serves as a comprehensive resource for the accurate identification and use of tert-
Butylmethoxyphenylsilyl Bromide in a research and development setting. By understanding
its various synonyms and associated identifiers, scientists can streamline their literature
searches, procurement processes, and experimental documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Aliases: A Technical Guide to tert-
Butylmethoxyphenylsilyl Bromide and Its Synonyms]. BenchChem, [2025]. [Online PDF].
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butylmethoxyphenylsilyl-bromide-in-chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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